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Compound of Interest

2,2-Dimethyl-3-phenylpropanoic
Compound Name: o
aci

Cat. No.: B183899

Application Notes and Protocols for 2,2-
Dimethyl-3-phenylpropanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for reactions
involving 2,2-Dimethyl-3-phenylpropanoic acid. This versatile carboxylic acid serves as a
valuable building block in organic synthesis and medicinal chemistry.[1][2][3] The protocols
outlined below cover key transformations of this compound, including its synthesis, conversion
to amides and esters, and reduction to the corresponding alcohol.

Overview of 2,2-Dimethyl-3-phenylpropanoic Acid

2,2-Dimethyl-3-phenylpropanoic acid is a derivative of propionic acid featuring a phenyl
group and two methyl groups at the alpha-position. Its chemical structure prevents enolization
and provides steric hindrance, which can be strategically utilized in organic synthesis. Itis a
key intermediate in the synthesis of various more complex molecules.[1][2][3]

Physical and Chemical Properties:
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Property Value
Molecular Formula C11H1402
Molecular Weight 178.23 g/mol
CAS Number 5669-14-7
Appearance White solid
Melting Point 70-72 °C[4]

Experimental Protocols
Synthesis of 2,2-Dimethyl-3-phenylpropanoic Acid

A common route to 2,2-Dimethyl-3-phenylpropanoic acid involves the alkylation of an
isobutyrate ester followed by hydrolysis.

Workflow for the Synthesis of 2,2-Dimethyl-3-phenylpropanoic Acid

Step 1: Alkylation

Benzyl bromide

v

Methyl isobutyrate LDA, THF, -78 °C Methyl 2.Z-dimethyl-3-phenylpropanoat% /Liom >( )

Step 2: Hydrolysis

2,2-Dimethyl-3-phenylpropanoic acid

DPPA, Et:N, Toluene

. 1. LiAlH4, THF, 0 °C to reflux
@ethyl 2,2-dimethyl-3-phenylpropanoate 2. H20, NaOH(aq) [ ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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